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Compound of Interest

Compound Name: 4-Chlorosalicylic acid

Cat. No.: B135390

Essential Safety and Handling Guide for 4-
Chlorosalicylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chlorosalicylic acid, ensuring the well-being of laboratory personnel and adherence to safety
protocols. Procedural, step-by-step guidance is offered to address specific operational
guestions, establishing a foundation of trust and safety in your laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Chlorosalicylic acid is a hazardous substance that requires careful handling to prevent
adverse health effects. The primary hazards include skin irritation, serious eye irritation, and
potential respiratory irritation.[1][2][3][4][5] It may also be harmful if swallowed.[2][6]

Table 1: Hazard Classifications for 4-Chlorosalicylic Acid
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Hazard Classification Category GHS Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2
[21[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1][2][3]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[2][7]
o H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4

[6]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling 4-Chlorosalicylic acid.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)[7]

To prevent skin contact and

subsequent irritation.

Eye Protection

Safety glasses with side-
shields or chemical safety
goggles.[1][8] A face shield
may be required for larger
quantities or when there is a

risk of splashing.[8]

To protect eyes from dust
particles and splashes, which

can cause serious irritation.

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a
NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) should be worn.[7][8]

To avoid inhalation of dust,
which may cause respiratory
tract irritation.

Skin and Body Protection

Laboratory coat, long-sleeved
clothing, and closed-toe shoes.
For larger scale operations,
consider chemical-resistant

aprons or suits.

To protect the skin from
accidental contact with the

chemical.

Safe Handling and Storage

Proper handling and storage procedures are crucial to maintaining a safe laboratory

environment.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Work in a well-

ventilated area, preferably within a chemical fume hood.[8]

o Dispensing: When weighing or transferring the solid, avoid generating dust. Use a spatula to

handle the powder and close the container immediately after use.

¢ Solution Preparation: If preparing a solution, slowly add the 4-Chlorosalicylic acid to the

solvent to avoid splashing.
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» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1][3] Do not eat, drink, or smoke in the handling area.[2][6]

o Contaminated Clothing: Remove any contaminated clothing and wash it before reuse.[1][6]
Storage Plan

o Store in a tightly closed container in a cool, dry, and dark place.[1][8]

o Keep in a well-ventilated area.[6][9]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]
e The storage area should be locked up.[2][6]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Measures for 4-Chlorosalicylic Acid Exposure
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Exposure Route First Aid Procedure

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.

Eye Contact [6] Remove contact lenses if present and easy
to do.[1][2] If eye irritation persists, get medical
advice/attention.[1][3]

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water.[6] If skin

Skin Contact S ) ) ]
irritation occurs, get medical advice/attention.[1]

[3]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[1][2][6]
Call a POISON CENTER or doctor/physician if

Inhalation

you feel unwell.[6]

Rinse mouth with water.[2][6] Do NOT induce
Ingestion vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[6]

Emergency Spill Response

e Evacuate non-essential personnel from the area.

o Wear appropriate PPE, including respiratory protection.
e Avoid generating dust.

o Sweep up the spilled solid material and place it into a suitable, labeled container for disposal.

[1][6]

o Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Prevent the spilled material from entering drains.[1]

Disposal Plan
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Dispose of 4-Chlorosalicylic acid and its containers in accordance with local, state, and
federal regulations. As a halogenated organic acid, it is considered hazardous waste.

Step-by-Step Disposal Guidance

o Waste Collection: Collect waste 4-Chlorosalicylic acid and any contaminated materials
(e.g., gloves, weighing paper) in a designated, properly labeled, and sealed hazardous
waste container.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "4-Chlorosalicylic Acid".

o Storage of Waste: Store the waste container in a designated satellite accumulation area,
away from incompatible materials.

» Disposal Request: Arrange for disposal through your institution's environmental health and
safety (EHS) office or a certified hazardous waste disposal company.

e Do NOT: Do not dispose of 4-Chlorosalicylic acid down the drain or in the regular trash. Do
not mix with other waste streams unless specifically instructed to do so by your EHS office.

Experimental Workflow Example

The following diagram illustrates a general workflow for a laboratory procedure involving 4-
Chlorosalicylic acid, such as its use in the spectrofluorometric determination of terbium.
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Preparation

Don appropriate PPE

'

Set up in fume hood

ChemicallHandling

Weigh 4-Chlorosalicylic acid

'

Prepare stock solution

Expeliment

Add reagents to sample

i

Perform spectrofluorometric measurement

Cleanup & Disposal

Decontaminate glassware

'

Dispose of waste
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Start: Handling
4-Chlorosalicylic Acid

'

Assess Risks:
- Skin/Eye Irritation
- Respiratory Irritation
- Ingestion Hazard

'

Select Appropriate PPE:
- Gloves
- Goggles
- Lab Coat
- Respirator (if needed)

'

Follow Safe Handling Procedures:
- Use fume hood
- Avoid dust
- Wash hands

'

Exposure Occurred?

Administer First Aid
(See Table 3)

' '

Seek Medical Attention Experiment Complete

'

Follow Disposal Plan

'

End

Continue Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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